Cas no 139503-74-5 (Octanoic acid, 7-cyano-)
Octanoic acid, 7-cyano- structure
Product Name:Octanoic acid, 7-cyano-
CAS No:139503-74-5
MF:C9H15NO2
MW:169.220902681351
CID:1272751
Update Time:2024-08-04
Octanoic acid, 7-cyano- Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 7-cyano-
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- Inchi: 1S/C9H15NO2/c1-8(7-10)5-3-2-4-6-9(11)12/h8H,2-6H2,1H3,(H,11,12)
- InChI Key: PIEJYLBGEXCEPO-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCCCC(C#N)C
Computed Properties
- Exact Mass: 169.11035
Experimental Properties
- Density: 1.022±0.06 g/cm3(Predicted)
- Boiling Point: 337.0±25.0 °C(Predicted)
- PSA: 61.09
- pka: 4.76±0.10(Predicted)
Octanoic acid, 7-cyano- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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